Cas no 254-86-4 (Pyrido3,4-Bpyrazine)

Pyrido3,4-Bpyrazine structure

Product Name:Pyrido3,4-Bpyrazine

CAS No:254-86-4

Molecular Formula:C₇H₅N₃

Molecular Weight:131.1347

MDL:MFCD01646167

CID:286648

PubChem ID:638007

Pyrido3,4-Bpyrazine Properties

Names and Identifiers

- Pyrido[3,4-b]pyrazine
- 1,4,6-triazanaphthalene
- 1,4,6-Triazanaphthalin
- 6-azaquinoxaline
- pyrido<3,4-b>pyrazine
- pyrido[4,3-b]pyrazine
- pyridino[3,4-b]pyrazine
- Pyrido[3,4-b]pyrazine (6CI,7CI,8CI,9CI)
- TYLGVQVJCVFREB-UHFFFAOYSA-N
- SBB085780
- 2076AB
- SY039614
- AB0071021
- ST24049081
- 195711-E
- CS-12195
- pyrido[3, 4-b]pyrazine
- CS-0059202
- 254-86-4
- InChI=1/C7H5N3/c1-2-8-5-7-6(1)9-3-4-10-7/h1-5
- AC-907/34118021
- SCHEMBL88851
- DTXSID60348531
- MFCD01646167
- AKOS006275894
- 1,4,6-Triazanaphthalene-
- 1,4,6-Triazanaphthalene
- +Expand
- MDL： MFCD01646167
- InChIKey： TYLGVQVJCVFREB-UHFFFAOYSA-N
- Inchi： 1S/C7H5N3/c1-2-8-5-7-6(1)9-3-4-10-7/h1-5H
- SMILES： N1C([H])=C([H])N=C2C([H])=NC([H])=C([H])C=12

Computed Properties

Exact Mass: 131.04800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 131.048347172g/mol
Heavy Atom Count: 10
Complexity: 115
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 38.7

Experimental Properties

LogP: 1.02480
PSA: 38.67000
Boiling Point: 273.5℃ at 760 mmHg

Pyrido3,4-Bpyrazine Security Information

Pyrido3,4-Bpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrido3,4-Bpyrazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006UL4-100mg	Pyrido[3,4-b]pyrazine	254-86-4	>98%	100mg	$95.00	2024-05-20
A2B Chem LLC	AD18776-100mg	Pyrido[3,4-b]pyrazine	254-86-4	95%	100mg	$33.00	2024-04-20
Aaron	AR006UTG-100mg	Pyrido[3,4-b]pyrazine	254-86-4	98%	100mg	$45.00
abcr	AB444855-250 mg	Pyrido[3,4-b]pyrazine, 95%; .	254-86-4	95%	250mg	€222.10	2023-04-22
Alichem	A029188053-250mg	Pyrido[3,4-b]pyrazine	254-86-4	95%	250mg	$160.38	2023-09-02
Ambeed	A237103-100mg	Pyrido[3,4-b]pyrazine	254-86-4	98%	100mg	$50.0
Apollo Scientific	OR300013-1g	Pyrido[3,4-b]pyrazine	254-86-4	95%	1g	£215.00	2024-07-20
Chemenu	CM111433-100mg	pyrido[3,4-b]pyrazine	254-86-4	95%+	100mg	$108	2021-08-06
eNovation Chemicals LLC	D782118-0.25g	Pyrido[3,4-b]pyrazine	254-86-4	95%	0.25g	$145	2022-09-05
TRC	P840943-10mg	Pyrido[3,4-B]pyrazine	254-86-4		10mg	$ 50.00	2022-06-02

Pyrido3,4-Bpyrazine Related Literature

1. A new fluoropyrido[3,4-b]pyrazine based polymer for efficient photovoltaics

Tao Wang,Lihui Jiang,Jun Yuan,Liuliu Feng,Zhi-Guo Zhang,Jiannan Xiang,Yongfang Li,Yingping Zou Polym. Chem. 2017 8 2227
2. New pyrido[3,4-b]pyrazine-based sensitizers for efficient and stable dye-sensitized solar cells

Weijiang Ying,Jiabao Yang,Mateusz Wielopolski,Thomas Moehl,Jacques-E. Moser,Pascal Comte,Jianli Hua,Shaik M. Zakeeruddin,He Tian,Michael Gr?tzel Chem. Sci. 2014 5 206
3. Synthesis of bis(trifluoromethylated) pyrazine-containing nitrogen heterocycles from hexafluorobiacetyl and ortho-diamines. Stabilization of the covalent dihydrates of pteridines and pyrido[3,4-b]pyrazines by trifluoromethyl groups

Mark Cushman,Wai Cheong Wong,Adelbert Bacher J. Chem. Soc. Perkin Trans. 1 1986 1043
4. Recent developments in pyrazine functionalized π-conjugated materials for optoelectronic applications

Puttavva Meti,Hyung-Ha Park,Young-Dae Gong J. Mater. Chem. C 2020 8 352
5. Effect of an auxiliary acceptor on D–A–π–A sensitizers for highly efficient and stable dye-sensitized solar cells

Yuting Gao,Xing Li,Yue Hu,Yeli Fan,Jianyong Yuan,Neil Robertson,Jianli Hua,Seth R. Marder J. Mater. Chem. A 2016 4 12865
6. Efficient synthesis of novel disubstituted pyrido[3,4-b]pyrazines for the design of protein kinase inhibitors

Maud Antoine,Tilmann Schuster,Irene Seipelt,Babette Aicher,Michael Teifel,Eckhard Günther,Matthias Gerlach,Pascal Marchand Med. Chem. Commun. 2016 7 224
7. Significance of π-bridge contribution in pyrido[3,4-b]pyrazine featured D–A–π–A organic dyes for dye-sensitized solar cells

Zhongjin Shen,Xiaoyu Zhang,Fabrizio Giordano,Yue Hu,Jianli Hua,Shaik M. Zakeeruddin,He Tian,Michael Gr?tzel Mater. Chem. Front. 2017 1 181
8. Synthesis of heterocycles and fused heterocycles catalyzed by nanomaterials

Ahmed H. M. Elwahy,Mohamed R. Shaaban RSC Adv. 2015 5 75659
9. Intramolecular excited charge-transfer states in donor–acceptor derivatives of naphthalene and azanaphthalenes

Jerzy Herbich,Andrzej Kapturkiewicz,Jacek Nowacki,Jerzy Goliński,Zbigniew Da?browski Phys. Chem. Chem. Phys. 2001 3 2438
10. Molecular engineering of organic sensitizers with o,p-dialkoxyphenyl-based bulky donors for highly efficient dye-sensitized solar cells

Xing Li,Xiaoyu Zhang,Jianli Hua,He Tian Mol. Syst. Des. Eng. 2017 2 98

254-86-4 (Pyrido3,4-Bpyrazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:254-86-4)Pyrido3,4-Bpyrazine

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price($):154.0/639.0/1094.0